Cas no 1803991-72-1 (2-Bromo-3-chloro-6-cyano-4-(trifluoromethoxy)pyridine)

• Product Name: 2-Bromo-3-chloro-6-cyano-4-(trifluoromethoxy)pyridine
• CAS No: 1803991-72-1
• MF: C₇HBrClF₃N₂O
• MW: 301.447849988937
• CID: 4910483
• Update Time: 2025-07-31

2-Bromo-3-chloro-6-cyano-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloro-6-cyano-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrClF3N2O/c8-6-5(9)4(15-7(10,11)12)1-3(2-13)14-6/h1H
• InChI Key： OJBCIQLTWLATET-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C#N)=N1)OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 3.7
• Topological Polar Surface Area: 45.9

Additional information on 2-Bromo-3-chloro-6-cyano-4-(trifluoromethoxy)pyridine

2-Bromo-3-chloro-6-cyano-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 2-Bromo-3-chloro-6-cyano-4-(trifluoromethoxy)pyridine (CAS No. 1803991-72-1) is a highly functionalized aromatic heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This molecule is characterized by its pyridine ring, which is substituted with a bromine atom at position 2, a chlorine atom at position 3, a cyano group at position 6, and a trifluoromethoxy group at position 4. These substituents contribute to the compound's unique electronic properties, reactivity, and stability, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of pyridine derivatives in the development of novel materials and therapeutic agents. The presence of electron-withdrawing groups such as bromine, chlorine, cyano, and trifluoromethoxy in this compound enhances its ability to participate in various chemical reactions. For instance, the cyano group is known to act as a strong electron-withdrawing substituent, which can influence the reactivity of the pyridine ring in nucleophilic aromatic substitution reactions. Similarly, the trifluoromethoxy group not only contributes to the electronic properties but also imparts steric hindrance, which can be exploited in designing selective catalysts or ligands.

The synthesis of 2-Bromo-3-chloro-6-cyano-4-(trifluoromethoxy)pyridine typically involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Researchers have explored various methodologies, including nucleophilic aromatic substitution, electrophilic substitution, and coupling reactions. For example, one common approach involves the sequential introduction of substituents onto the pyridine ring using bromination, chlorination, and cyanation steps. The use of transition metal catalysts has also been reported to facilitate these transformations with improved efficiency.

In terms of applications, this compound has shown promise in several areas. In the field of agrochemistry, it has been investigated as a potential lead compound for developing new herbicides or insecticides. Its ability to inhibit key enzymes or pathways involved in plant or insect metabolism makes it a valuable candidate for further optimization. Additionally, in pharmaceutical research, this compound has been studied as a potential scaffold for drug development due to its ability to modulate biological targets such as kinases or receptors.

The electronic properties of 2-Bromo-3-chloro-6-cyano-4-(trifluoromethoxy)pyridine have also made it an attractive candidate for use in organic electronics. The presence of multiple electron-withdrawing groups enhances its ability to act as an electron-deficient acceptor material in organic photovoltaic devices or field-effect transistors. Recent studies have demonstrated that incorporating this compound into conjugated polymers can significantly improve their charge transport properties.

Furthermore, the stereochemical and conformational properties of this compound have been studied using advanced computational techniques such as density functional theory (DFT). These studies have provided insights into the molecule's stability and reactivity under different conditions. For instance, calculations have shown that the cyano group induces significant ring strain due to its electronegative nature, while the trifluoromethoxy group contributes to steric effects that can influence molecular interactions.

In conclusion, 2-Bromo-3-chloro-6-cyano-4-(trifluoromethoxy)pyridine (CAS No. 1803991-72-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for further research and development in areas such as agrochemistry, pharmaceuticals, and organic electronics. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.